N-(2-Benzoylphenyl)-3-chlorobenzamide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the synthesis of benzodiazepines from aminobenzophenones has been reported . The first step of the synthesis involved the formation of N-(2-benzoylphenyl)-2-bromoacetamides, directly starting from the unprotected 2-amino-benzophenone .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various techniques. For example, the molecular structure of N-(2-Benzoylphenyl)-2-bromoacetamide has been investigated using quantum theory of atoms-in-molecule (QTAIM) topological analysis of electron density .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the monoalkylation versus bis-alkylation of the Ni(II) complex of the Schiff base of (S)-N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide and glycine has been analyzed .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, the intramolecular hydrogen bond formation in the model compounds N-(2-benzoylphenyl)acetamide, N-(2-benzoylphenyl)oxalamate, and N1,N2-bis(2-benzoylphenyl)oxalamide has been studied .Scientific Research Applications
Environmental Impact and Toxicity Studies
A study on Benzophenone-3 (BP-3) , a compound used in sunscreens, highlighted its widespread environmental presence and potential ecological risks. This research could suggest avenues for studying N-(2-Benzoylphenyl)-3-chlorobenzamide's environmental behavior and toxicology, given structural similarities with benzophenone derivatives. BP-3's environmental detection, bioaccumulation potential, and endocrine-disrupting effects underline the importance of understanding the ecological impact of similar compounds (Kim & Choi, 2014).
Antimicrobial Applications
The review on antibody-based methods for environmental and food analysis discusses the development of immunoassays for detecting various hazardous substances, including herbicides and toxic metabolites. This approach suggests potential applications for this compound in creating specific antibodies for detecting similar substances in environmental and food matrices, emphasizing the compound's relevance in analytical chemistry and safety monitoring (Fránek & Hruška, 2018).
Polymer and Material Science
In the context of polybrominated diphenyl ethers (PBDEs) and novel brominated flame retardants (NBFRs) , the critical review of soil contamination showcases the environmental persistence and potential hazards of these compounds. This compound could be explored for its flame-retardant properties, comparing its environmental impact and effectiveness to those of PBDEs and NBFRs, highlighting its potential application in safer material development (McGrath, Ball, & Clarke, 2017).
Safety and Hazards
Properties
IUPAC Name |
N-(2-benzoylphenyl)-3-chlorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClNO2/c21-16-10-6-9-15(13-16)20(24)22-18-12-5-4-11-17(18)19(23)14-7-2-1-3-8-14/h1-13H,(H,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFMZOWHFOARGLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10194166 |
Source
|
| Record name | Benzamide, N-(2-benzoylphenyl)-3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10194166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
41242-31-3 |
Source
|
| Record name | Benzamide, N-(2-benzoylphenyl)-3-chloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041242313 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzamide, N-(2-benzoylphenyl)-3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10194166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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